4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-N-(o-tolyl)butanamide

• IUPAC Name: N-(2-methylphenyl)-4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)butanamide
• InChI: InChI=1S/C17H17N3O2S/c1-12-6-2-3-7-13(12)18-15(21)9-4-10-16-19-17(20-22-16)14-8-5-11-23-14/h2-3,5-8,11H,4,9-10H2,1H3,(H,18,21)
• InChI Key: VFVXPDCROCSVCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CCCC2=NC(=NO2)C3=CC=CS3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

The compound “4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)-N-(o-tolyl)butanamide” is a complex organic molecule. It contains several functional groups, including a thiophene ring, an oxadiazole ring, and an amide group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiophene and oxadiazole rings, which are aromatic and thus contribute to the compound’s stability. The amide group could participate in hydrogen bonding interactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the thiophene ring could undergo electrophilic aromatic substitution reactions. The amide group could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amide group could increase its solubility in polar solvents due to the possibility of hydrogen bonding.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s hard to comment on the exact safety and hazards associated with this compound.